Cas no 736136-38-2 (cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)
736136-38-2 structure
Product Name:cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
CAS No:736136-38-2
MF:C15H17BrO3
MW:325.197684049606
CID:869767
PubChem ID:24722503
Update Time:2025-04-19
cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- LogP
- (1R,2R)-2-[2-(3-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
- cis-2-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
- CIS-2-[2-(3-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
- cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
- MFCD01311355
- DTXSID40641375
- AKOS016017317
- CIS-2-[2-(3-BROMOPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
- 736136-38-2
-
- MDL： MFCD01311355
- Inchi： 1S/C15H17BrO3/c16-12-6-3-5-11(8-12)14(17)9-10-4-1-2-7-13(10)15(18)19/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,18,19)/t10-,13-/m1/s1
- InChI Key： HXMGBTCEMUDHJI-ZWNOBZJWSA-N
- SMILES： BrC1=CC=CC(=C1)C(C[C@H]1CCCC[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 324.03600
- Monoisotopic Mass: 324.03611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37000
- LogP: 3.91290
cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C087210-25mg |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid |
736136-38-2 | 25mg |
$ 180.00 | 2022-06-06 | ||
| TRC | C087210-50mg |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid |
736136-38-2 | 50mg |
$ 300.00 | 2022-06-06 | ||
| Fluorochem | 201293-1g |
cis-2-[2-(3-bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | >95% | 1g |
￡2142.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625671-1g |
(1R,2R)-2-(2-(3-bromophenyl)-2-oxoethyl)cyclohexane-1-carboxylic acid |
736136-38-2 | 98% | 1g |
￥28576.00 | 2024-07-28 | |
| Crysdot LLC | CD12038100-1g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | 95+% | 1g |
$1839 | 2024-07-24 | |
| Crysdot LLC | CD12038100-5g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | 95+% | 5g |
$5717 | 2024-07-24 | |
| A2B Chem LLC | AE07303-1g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | >95% | 1g |
$2420.00 | 2024-04-19 | |
| A2B Chem LLC | AE07303-2g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | >95% | 2g |
$4116.00 | 2024-04-19 | |
| A2B Chem LLC | AE07303-5g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | >95% | 5g |
$8355.00 | 2024-04-19 | |
| Ambeed | A117307-1g |
cis-2-[2-(3-Bromophenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid |
736136-38-2 | 95+% | 1g |
$1853.0 | 2025-04-17 |
cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
736136-38-2 (cis-2-2-(3-Bromophenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid) Related Products
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